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Compound of Interest

Compound Name:
(R)-1-(2-Chloro-6-

fluorophenyl)ethanamine

CAS No.: 1100575-44-7

Cat. No.: B1505392

Get Quote

An In-Depth Technical Guide to (R)-1-(2-Chloro-6-fluorophenyl)ethanamine

Introduction: The Significance of a Chiral Amine
(R)-1-(2-Chloro-6-fluorophenyl)ethanamine, identified by the CAS Number 1100575-44-7, is

a highly valuable chiral building block in modern medicinal chemistry.[1] As a primary amine

featuring a stereogenic center, its enantiomerically pure form is crucial for the synthesis of

complex active pharmaceutical ingredients (APIs). The presence of both chloro and fluoro

substituents on the phenyl ring provides chemists with strategic points for molecular

modification, influencing properties like metabolic stability, lipophilicity, and binding affinity to

biological targets. This guide offers a technical overview of its properties, synthesis, analytical

characterization, and applications for professionals in drug discovery and development. Its

primary utility lies in constructing APIs, particularly those targeting the central nervous system,

such as antidepressants and antipsychotics, where precise stereochemistry is paramount for

efficacy and safety.[2][3]
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The fundamental properties of (R)-1-(2-Chloro-6-fluorophenyl)ethanamine are summarized

below. Proper storage is critical to maintain its chemical integrity and purity.

Property Value Source

CAS Number 1100575-44-7 [1]

Molecular Formula C₈H₉ClFN [4]

Molecular Weight 173.62 g/mol [4]

MDL Number MFCD06761974 [2]

Appearance
Typically a liquid (form may

vary)

Purity
≥99% (typical for

research/pharma grade)

Storage Conditions
2-8°C, under inert atmosphere,

protected from light
[1]

Asymmetric Synthesis: A Protocol for
Enantioselective Production
The synthesis of enantiomerically pure (R)-1-(2-Chloro-6-fluorophenyl)ethanamine is most

commonly achieved through the asymmetric reductive amination of its corresponding prochiral

ketone, 1-(2-chloro-6-fluorophenyl)ethan-1-one (CAS 87327-69-3). This process utilizes a

chiral catalyst to direct the formation of the desired (R)-enantiomer.

Causality in Synthesis Design
The choice of asymmetric transfer hydrogenation is deliberate. This method avoids the use of

high-pressure hydrogen gas and often employs more accessible and stable chiral ligands

compared to direct hydrogenation. The catalyst, typically a Ruthenium or Rhodium complex

with a chiral diamine or amino alcohol ligand, creates a chiral pocket. The ketone substrate

coordinates to the metal center in a sterically favored orientation, exposing one of its prochiral

faces to the hydride source (e.g., formic acid/triethylamine azeotrope), leading to the
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preferential formation of the (R)-alcohol, which is then aminated. This strategy is a cornerstone

of modern asymmetric synthesis for producing chiral amines and alcohols.[5]
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Synthesis Workflow

1-(2-Chloro-6-fluorophenyl)ethan-1-one
(Starting Material)

Reaction Vessel
(Inert Atmosphere, e.g., N2 or Ar)

Addition of Chiral Catalyst
(e.g., Ru-based complex) &
Formic Acid/Triethylamine

Reaction at Controlled Temperature
(e.g., 25-40°C)

Stirring

Work-up & Extraction
(Quench, pH adjustment, extraction with organic solvent)

Reaction Monitoring (TLC/LC-MS)

Purification
(e.g., Column Chromatography)

Final Product
(R)-1-(2-Chloro-6-fluorophenyl)ethanamine
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Chiral HPLC Analysis Workflow

Sample Preparation
(Dissolve amine in mobile phase)

HPLC System
(Pump, Injector, Column Oven)

Chiral Stationary Phase Column
(e.g., Polysaccharide-based)

UV Detector

Elution

Isocratic Mobile Phase
(e.g., Hexane/IPA + Additive)

Flow

Data Acquisition & Analysis
(Chromatogram)

Calculate Enantiomeric Excess (ee%)
 ee% = [Area(R) - Area(S)] / [Area(R) + Area(S)] x 100
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(R)-1-(2-Chloro-6-fluorophenyl)ethanamine
(Chiral Building Block)

Coupling Reaction
(e.g., Amide bond formation)

Advanced Intermediate

Further Synthetic Steps
(e.g., Cyclization, functionalization)

Final API Molecule
(e.g., MDM2 Inhibitor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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